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Compound of Interest

Compound Name: 2-Bromo-4-fluoroaniline

Cat. No.: B089589 Get Quote

An In-depth Technical Guide to 2-Bromo-4-fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties, synthesis, and handling of 2-Bromo-4-fluoroaniline, a versatile building block in

the synthesis of various pharmaceutical compounds.[1][2]

Core Chemical Information
Molecular Formula: C₆H₅BrFN[3][4][5]

Molecular Weight: 190.01 g/mol [3][4][5]

Physicochemical and Safety Data
The quantitative properties of 2-Bromo-4-fluoroaniline are summarized in the table below.

This compound is a white to light brown crystalline solid and is considered a hazardous

substance, requiring careful handling in a laboratory setting.[1] It may cause skin, eye, and

respiratory irritation.[1][6]
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Property Value Source

Molecular Formula C₆H₅BrFN [2][3][4][5][7]

Molecular Weight 190.01 g/mol [3][4][5]

Melting Point 40 - 41 °C [2][8]

Boiling Point 221 °C (lit.) [2][3]

Density 1.67 g/mL at 25 °C (lit.) [2][3]

Refractive Index n20/D 1.583 (lit.) [3]

Flash Point 104 °C (closed cup) [8]

CAS Number 1003-98-1 [2][3][5]

Experimental Protocol: Synthesis of 2-Bromo-4-
fluoroaniline
This section details a common laboratory method for the synthesis of 2-Bromo-4-fluoroaniline
from 4-fluoroaniline.[3][4]

Objective: To synthesize 2-Bromo-4-fluoroaniline via the bromination of 4-fluoroaniline.

Materials:

4-fluoroaniline (8.64 mL, 58.13 mmol)

N-bromosuccinimide (NBS) (11.4 g, 63.95 mmol)

N,N-dimethylformamide (DMF), distilled (200 mL + additional for dissolving NBS)

Dichloromethane (CH₂Cl₂)

Ethyl acetate

n-hexane
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Equipment:

Two-necked flask

Stirring device

Dropping funnel

Apparatus for column chromatography

Rotary evaporator

Procedure:

Reaction Setup: To a two-necked flask equipped with a stirring device, add 200 mL of

distilled N,N-dimethylformamide (DMF) and 4-fluoroaniline (8.64 mL, 58.13 mmol).[3][4]

Addition of Brominating Agent: Dissolve N-bromosuccinimide (11.4 g, 63.95 mmol) in a

separate portion of DMF. Add this solution slowly and dropwise to the stirred solution of 4-

fluoroaniline in the flask.[3][4]

Reaction Completion and Extraction: Once the reaction is complete (monitored by

appropriate analytical techniques such as TLC), the product is extracted using

dichloromethane (CH₂Cl₂).[3][4]

Purification: The crude product is purified by column chromatography. The eluent used is a

mixture of ethyl acetate and n-hexane in a 1:4 ratio.[3][4]

Product Isolation: The fractions containing the pure product are collected and the solvent is

removed under reduced pressure to yield the target compound, 2-bromo-4-fluoroaniline.

This procedure has been reported to achieve a yield of 95%.[3][4]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 2-Bromo-4-fluoroaniline.
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Caption: Workflow for the synthesis of 2-Bromo-4-fluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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